3,4-dimethoxy-N-propylaniline

• IUPAC Name: 3,4-dimethoxy-N-propylaniline
• InChI: InChI=1S/C11H17NO2/c1-4-7-12-9-5-6-10(13-2)11(8-9)14-3/h5-6,8,12H,4,7H2,1-3H3
• InChI Key: JMENXXARXGGADO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C11H17NO2
• DSSTOX Substance ID: DTXSID40622169
• Molecular Weight: 195.26 g/mol
• CAS No.: 887588-02-5

Description

3,4-dimethoxy-N-propylaniline is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Biomaterials Development : A study by Petta et al. (2016) employed a derivative of 3,4-dimethoxy-N-propylaniline in the chemical modification of hyaluronan. This modification enhanced its viscoelastic properties, making it a valuable biomaterial for bioinks and hydrogels, with potential applications in drug delivery and regenerative medicine (Petta, Eglin, Grijpma, & D’Este, 2016).

• Chemical Synthesis : Ferrer et al. (1997) explored the synthesis and reactivity of Michael adducts involving a compound structurally related to this compound. This research contributes to the understanding of chemical reactions and synthesis processes involving similar compounds (Ferrer, Avendaño, & Söllhuber, 1997).

• Optical Purity Studies : O'reilly et al. (1990) conducted a study related to the optical purity of a compound derived from this compound. This research is significant in the field of asymmetric synthesis and chiral chemistry, which is crucial for the development of certain pharmaceuticals and fine chemicals (O'reilly, Derwin, & Lin, 1990).

• Cancer Research : Mun et al. (2012) investigated a molecule structurally similar to this compound for its potential as a cancer therapeutic. The study focused on understanding the structure-activity relationship of the compound, aiming to optimize its pharmacological properties (Mun, Jabbar, Devi, Liu, Van Meir, & Goodman, 2012).

• Drug Metabolism Studies : McMillan et al. (1990) investigated the metabolism of a structurally related arylamide herbicide in rats. This study contributes to the broader understanding of how compounds like this compound are metabolized in biological systems (McMillan, Leakey, Arlotto, McMillan, & Hinson, 1990).

• Enzyme Reaction Studies : Panoutsopoulos (2006) studied the metabolism of a related compound in guinea pig liver slices. The research focused on the enzymatic processes involved in the metabolism, providing insights into the biochemistry of similar compounds (Panoutsopoulos, 2006).

• Electroactive Polymer Research : Bidan et al. (1989) investigated the electropolymerization of 2-propylaniline, closely related to this compound. This study has implications for the development of electroactive polymers, which have various potential applications in electronics and materials science (Bidan, Geniés, & Penneau, 1989).